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Abstract
Desformylflustrabromine Hydrochloride (dFBr HCl) is a synthetic, water-soluble salt of the

naturally occurring indole alkaloid, Desformylflustrabromine.[1] Originally isolated from the

marine bryozoan Flustra foliacea, it has garnered significant interest within the scientific

community for its potent and selective activity as a positive allosteric modulator (PAM) of α4β2

nicotinic acetylcholine receptors (nAChRs).[2][3] This technical guide provides a

comprehensive overview of the known physicochemical properties of

Desformylflustrabromine Hydrochloride, presents detailed experimental protocols for their

determination, and illustrates its mechanism of action through signaling pathway diagrams.

This document is intended to serve as a valuable resource for researchers and professionals

engaged in the study and development of novel therapeutics targeting the cholinergic system.

Chemical and Physical Properties
Desformylflustrabromine Hydrochloride is a white to off-white solid.[4] The fundamental

physicochemical properties of Desformylflustrabromine Hydrochloride are summarized in

the table below. These properties are crucial for its handling, formulation, and interpretation of

biological activity data.
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Property Value Source

Molecular Weight 357.72 g/mol [2][3][4]

Molecular Formula C₁₆H₂₁BrN₂·HCl [2][3]

Appearance White to off-white solid [4]

Purity ≥98% [2][3]

CAS Number 951322-11-5 [2][4]

Solubility

Soluble to 100 mM in

DMSOSoluble to 10 mM in

water (with gentle warming)

[2][3]

Storage

Store at +4°C, sealed, away

from moisture. For long-term

storage of stock solutions,

-80°C (up to 6 months) or

-20°C (up to 1 month) is

recommended.

[2][4]

Note: While a melting point of 161–163 °C has been reported for the hydrochloride salt of a

related compound, dFBr-B, a specific melting point for Desformylflustrabromine
Hydrochloride has not been explicitly detailed in the reviewed literature.[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Desformylflustrabromine Hydrochloride are not extensively published. However, standard

methodologies for compounds of similar nature, such as tryptamine derivatives and

hydrochloride salts, can be applied.

Solubility Determination
The solubility of Desformylflustrabromine Hydrochloride can be determined using the

equilibrium shake-flask method.

Protocol:
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Preparation of Saturated Solution: An excess amount of Desformylflustrabromine
Hydrochloride is added to a known volume of the solvent (e.g., DMSO, water) in a sealed

container.

Equilibration: The container is agitated in a temperature-controlled environment (e.g., 25°C

or 37°C) for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is centrifuged or filtered (using a 0.22 µm filter) to

separate the undissolved solid from the saturated solution.

Quantification: The concentration of Desformylflustrabromine Hydrochloride in the clear

supernatant is determined using a suitable analytical method, such as High-Performance

Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

Expression of Solubility: The solubility is expressed in terms of molarity (e.g., mM) or mass

concentration (e.g., mg/mL).

Melting Point Determination
The melting point of Desformylflustrabromine Hydrochloride can be determined using the

capillary method with a calibrated melting point apparatus.

Protocol:

Sample Preparation: A small amount of the dry, powdered Desformylflustrabromine
Hydrochloride is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower heating rate (e.g., 1-2°C per

minute) for a more precise measurement.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which the last solid particle disappears (clear point) are recorded.
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Melting Range: The melting point is reported as a range between the onset and clear point

temperatures.

Mechanism of Action and Signaling Pathways
Desformylflustrabromine Hydrochloride exerts its biological effects primarily through the

positive allosteric modulation of α4β2 nicotinic acetylcholine receptors. It also exhibits inhibitory

activity at other nAChR subtypes at higher concentrations.

Positive Allosteric Modulation of α4β2 nAChRs
Desformylflustrabromine Hydrochloride binds to an allosteric site on the α4β2 nAChR, a

site distinct from the binding site of the endogenous agonist, acetylcholine (ACh). This binding

event does not activate the receptor directly but enhances the receptor's response to ACh. This

potentiation of the ACh-induced ionic current is the primary mechanism of its action.[2][3]
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Caption: Positive allosteric modulation of α4β2 nAChR by Desformylflustrabromine HCl.

Experimental Workflow for Assessing nAChR
Modulation
The modulatory effects of Desformylflustrabromine Hydrochloride on nAChRs are typically

investigated using two-electrode voltage clamp (TEVC) electrophysiology in Xenopus oocytes
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expressing the receptor subtypes of interest.
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Caption: Experimental workflow for Two-Electrode Voltage Clamp (TEVC) analysis.

Conclusion
Desformylflustrabromine Hydrochloride is a valuable research tool for investigating the

pharmacology of nicotinic acetylcholine receptors. Its well-defined chemical properties, coupled

with its potent and selective biological activity, make it a compound of significant interest for the

development of novel therapeutics for a range of neurological disorders. This guide provides a

foundational understanding of its physicochemical characteristics and a framework for its
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experimental investigation. Further research is warranted to fully elucidate all of its physical

properties and to explore its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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